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Compound of Interest

Compound Name: 2-Amino-4-methylheptanoic acid

CAS No.: 101257-43-6

Cat. No.: B3198371

Get Quote

Category: Non-Proteinogenic Amino Acids | Application: Peptidomimetics & Hydrophobic Core

Engineering

Executive Summary
2-Amino-4-methylheptanoic acid (C₈H₁₇NO₂) is a lipophilic, non-proteinogenic α-amino acid

structurally analogous to Leucine and Isoleucine. It serves as a critical "hydrophobic probe" in

medicinal chemistry, utilized to enhance the membrane permeability, proteolytic stability, and

receptor binding affinity of therapeutic peptides.

Unlike standard amino acids, its extended aliphatic side chain (a 2-methylpentyl group) creates

a distinct steric volume that can fill hydrophobic pockets in target proteins more effectively than

Leucine, while avoiding the excessive bulk of long-chain fatty amino acids. This guide details its

physicochemical profile, asymmetric synthesis via the Schöllkopf method, and strategic

incorporation into peptide drug candidates.
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The molecule features a heptanoic acid backbone with an amino group at C2 and a methyl

substituent at C4. It is effectively a homolog of Leucine extended by two methylene units, or an

isomer of Caprylic (Octanoic) amino acid derivatives.

Property Data

IUPAC Name 2-Amino-4-methylheptanoic acid

Formula C₈H₁₇NO₂

Molecular Weight 159.23 g/mol

Side Chain
2-Methylpentyl group (–CH₂–CH(CH₃)–CH₂–

CH₂–CH₃)

LogP (Predicted) ~2.5 (High Lipophilicity)

pKa values α-COOH: ~2.3

Stereocenters
Two (C2 and C4).[1][2][3] Four possible

stereoisomers.

Stereochemical Significance
In biological systems (e.g., naturally occurring peptaibols like Culicinins), the specific

stereoconfiguration often dictates activity.

Target Isomer:(2S, 4R)-2-Amino-4-methylheptanoic acid.

Rationale: The (2S) configuration at the

-carbon mimics natural L-amino acids, ensuring compatibility with ribosomal machinery or
standard proteolytic enzymes. The (4R) center provides a specific vector for the methyl
group, often critical for "locking" the side chain into a specific hydrophobic groove.

Asymmetric Synthesis Protocol
Methodology: Schöllkopf Bis-Lactim Ether Synthesis.[4] Objective: Enantioselective

construction of (2S, 4R)-2-Amino-4-methylheptanoic acid.
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This protocol is selected for its high diastereoselectivity (>95% de) and scalability. It utilizes a

chiral auxiliary (Schöllkopf reagent) to direct the alkylation of a glycine equivalent.

Retrosynthetic Analysis
The target molecule is disassembled into two key precursors:

Nucleophile: The lithiated Schöllkopf auxiliary (derived from L-Valine and Glycine).

Electrophile: 1-Bromo-2-methylpentane (chiral or racemic, depending on desired C4 purity).

Step-by-Step Synthesis Workflow
Step 1: Preparation of Electrophile (2-Methylpentyl bromide)

Reagents: 2-Methyl-1-pentanol, PBr₃.

Action: Convert the alcohol to the bromide. If stereocontrol at C4 is required, start with

commercially available (S)-2-methyl-1-pentanol.

Step 2: Formation of the Bis-Lactim Ether (Chiral Auxiliary)

Reagents: Cyclo(L-Val-Gly), Trimethyloxonium tetrafluoroborate (Me₃OBF₄).

Mechanism:[5] O-methylation of the diketopiperazine yields the bis-lactim ether.

Step 3: Asymmetric Alkylation (The Key Step)

Conditions: THF, -78°C, n-Butyllithium (n-BuLi).

Protocol:

Cool the bis-lactim ether solution to -78°C.

Add n-BuLi dropwise to generate the enolate.

Add 1-bromo-2-methylpentane slowly.

Stir at -78°C for 4 hours, then allow to warm to room temperature overnight.
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Note: The isopropyl group of the valine auxiliary sterically shields one face of the enolate,

forcing the electrophile to attack trans to the isopropyl group, establishing the (S)

configuration at the new

-carbon.

Step 4: Hydrolysis and Recovery

Reagents: 0.25 N HCl, Room Temperature.

Action: Mild acid hydrolysis cleaves the auxiliary.

Result: Releases the target amino acid methyl ester and the valine methyl ester auxiliary

(which can be separated and recycled).

Synthesis Pathway Diagram

Schöllkopf Auxiliary
(Bis-lactim ether)

Alkylated Intermediate
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+ n-BuLi, -78°C

1-Bromo-2-methylpentane

Alkylation
Acid Hydrolysis

(0.25N HCl)
Ring Opening (2S)-2-Amino-4-methyl-

heptanoic Acid
Purification

Click to download full resolution via product page

Figure 1: Stereoselective synthesis via Schöllkopf auxiliary. The valine scaffold directs the

incoming 2-methylpentyl group to the opposite face, ensuring (S)-selectivity at the

-carbon.

Pharmacological Utility & Applications
Peptidomimetic Engineering
2-Amino-4-methylheptanoic acid is a "High-Impact" substitution residue. It is used when

standard Leucine or Phenylalanine residues fail to provide sufficient hydrophobic burial or

metabolic stability.
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Hydrophobic Core Stabilization: The extended alkyl chain (C7 vs C5 in Leucine) increases

the buried surface area (BSA) upon binding. This is critical for disrupting protein-protein

interactions (PPIs) where the interface is large and flat.

Proteolytic Resistance: Non-canonical side chains are poorly recognized by endogenous

proteases (e.g., Trypsin, Chymotrypsin). Incorporating this residue at cleavage sites (P1 or

P1' positions) can extend the plasma half-life of a peptide drug from minutes to hours.

Structure-Activity Relationship (SAR) Logic
When optimizing a peptide hit, this amino acid fits into a logical "Hydrophobic Scan":

Alanine: Baseline (no side chain).

Leucine/Isoleucine: Natural hydrophobic interaction.

2-Amino-4-methylheptanoic Acid:Enhanced hydrophobicity + Steric bulk.

Cyclohexylalanine: Bulky/Rigid hydrophobic interaction.

Decision Matrix: If a Leucine scan shows activity but low affinity

Switch to 2-Amino-4-methylheptanoic acid to fill the pocket more aggressively.

Biological Pathway Interaction
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Peptide Hit Identification
(Leucine at Pos X)

Hydrophobic Pocket Analysis

Pocket is Deep/Narrow? Pocket is Shallow/Wide?

Use Norleucine
(Linear)

Use 2-Amino-4-methylheptanoic
(Branched & Extended)

Outcome:
Increased Kd & t1/2

Click to download full resolution via product page

Figure 2: Decision tree for incorporating 2-Amino-4-methylheptanoic acid during Lead

Optimization.

Experimental Protocols
Fmoc-Protection for Solid Phase Peptide Synthesis
(SPPS)
To use this amino acid in standard SPPS, the free amine must be protected with Fmoc.

Protocol:

Dissolution: Dissolve 2-Amino-4-methylheptanoic acid (1.0 eq) in 10% Na₂CO₃ solution

(pH ~9).
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Addition: Add Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (1.1 eq)

dissolved in Dioxane/Acetone (1:1).

Reaction: Stir at room temperature for 18 hours. Monitor pH and maintain >8.5.

Workup: Acidify with 1N HCl to pH 2. Extract with Ethyl Acetate (3x).

Purification: Wash organic layer with brine, dry over MgSO₄, and concentrate. Recrystallize

from Hexane/EtOAc.

Validation: Verify via ¹H-NMR (Look for Fmoc doublets at 7.3-7.8 ppm) and Mass Spec

(M+H⁺).

Coupling Strategy (SPPS)
Due to the steric bulk of the side chain, standard coupling may be sluggish.

Activator: Use HATU/HOAt instead of HBTU/HOBt.

Stoichiometry: Increase AA:Activator:Base ratio to 4:3.9:8.

Double Coupling: Perform the coupling reaction twice (2 x 45 min) to ensure completion.

References
Schöllkopf, U., Groth, U., & Deng, C. (1981). Enantioselective Synthesis of (R)- and (S)-

Amino Acids via Metallated Bis-Lactim Ethers of Cyclo-(L-Val-Gly). Angewandte Chemie

International Edition. Link

He, H., et al. (2006).[6] Culicinin D, an Antitumor Peptaibol Produced by the Fungus

Culicinomyces clavisporus. Journal of the American Chemical Society. (Describes the

naturally occurring analog AMD). Link

Blaskovich, M. A. (2016). Unusual Amino Acids in Medicinal Chemistry.[7] Journal of

Medicinal Chemistry.[8] Link

PubChem Compound Summary. (2024). 2-Amino-4-methylheptanoic acid (CID

21943660).[1][3] National Center for Biotechnology Information. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2Fabs%2F10.1002%2Fanie.198107981
https://www.researchgate.net/publication/7057736_Culicinin_D_an_Antitumor_Peptaibol_Produced_by_the_Fungus_Culicinomyces_clavisporus_Strain_LL-12I252
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fja064627t
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Physiology/Peptidomimetics/
https://pubs.acs.org/doi/10.1021/jo00412a053
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Facs.jmedchem.6b00319
https://www.benchchem.com/product/b3198371/docs?utm_src=pdf-body#2-amino-4-methylheptanoic-acid-technical-monograph-application-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-4-methylheptanoic-acid
https://pubchemlite.lcsb.uni.lu/e/compound/21943660
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F21943660
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3198371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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